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Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzamide

CAS No.: 2912-76-7

Cat. No.: B1280379

Get Quote

Executive Summary & Strategic Rationale
2-Hydroxy-3-nitrobenzamide (3-Nitrosalicylamide) is a critical intermediate in the synthesis of

antiviral agents, anti-inflammatory drugs, and specific kinase inhibitors. Its structural core—a

salicylamide scaffold with a nitro group at the 3-position—presents a classic challenge in

aromatic substitution: Regioselectivity.

Direct nitration of salicylamide is chemically inefficient for large-scale production due to the

directing effects of the hydroxyl (ortho/para) and amide (meta) groups, which typically favor the

thermodynamically stable 5-nitro isomer or result in difficult-to-separate mixtures.

The Solution: This protocol details a "Protect-Select-Activate" strategy. Instead of direct

nitration, we utilize Salicylic Acid as the starting material. The workflow prioritizes the isolation

of the 3-nitro isomer before amidation using a thermodynamic solubility difference in the

potassium salts—a self-validating control point that ensures high isomeric purity (>99%) prior to

the final synthetic steps.
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The most robust route decouples the nitration and amidation steps to maximize control over the

isomeric ratio.

Figure 1: Retrosynthetic pathway highlighting the critical salt precipitation step for isomeric

purity.

Detailed Experimental Protocol
Stage 1: Regioselective Nitration and Purification
Objective: Synthesize 3-nitrosalicylic acid (3-NSA) and remove the 5-nitro isomer. Mechanism:

Electrophilic aromatic substitution followed by solubility-driven salt separation.

Reagents:

Salicylic Acid (1.0 eq)[1]

Nitric Acid (65%, ~1.5 eq)

Sulfuric Acid (Catalytic/Solvent) or Acetic Acid

Potassium Carbonate (

)[2]

Protocol:

Nitration:

Dissolve Salicylic Acid in glacial acetic acid (or H2SO4 for larger industrial batches) in a

jacketed reactor.

Cool to 15–20°C.

Slowly add Nitric Acid over 2 hours.[3] Critical: Maintain temperature <25°C to minimize

dinitration and oxidation byproducts.

Allow the reaction to stir at room temperature for 4 hours.
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In-Process Control (IPC): HPLC should show a mixture of 3-NSA (~40-50%) and 5-NSA

(~50-60%).

Selective Precipitation (The "Hummel" Method):

Dilute the reaction mixture with water.

Neutralize carefully with Potassium Carbonate (

) to pH ~5-6.

Critical Control Point: Adjust the temperature to 20–25°C. Do NOT cool below 20°C.

Observation: The Potassium 3-nitrosalicylate is less soluble at this temperature and will

precipitate as a yellow/orange solid. The Potassium 5-nitrosalicylate remains in the mother

liquor.

Filter the precipitate.[4][5] Wash with a small amount of water (20°C).

Acidification:

Resuspend the filter cake in water.

Acidify with HCl to pH 1.

Filter the resulting free acid (3-Nitrosalicylic Acid).

Dry at 60°C.

Yield: ~30-35% (Isomerically pure). MP: ~145°C.

Stage 2: Activation and Amidation
Objective: Convert 3-NSA to 2-Hydroxy-3-nitrobenzamide.

Reagents:

3-Nitrosalicylic Acid (Dry)[6]
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Thionyl Chloride (

, 1.5 eq)

Toluene (Solvent, 10V)

DMF (Catalytic, 0.05 eq)

Aqueous Ammonia (25%, Excess)

Protocol:

Acid Chloride Formation:

Charge 3-Nitrosalicylic Acid and Toluene into a reactor equipped with a scrubber (for

SO2/HCl).

Add catalytic DMF.

Heat to 50°C.

Add Thionyl Chloride dropwise.

Heat to 80°C and stir for 2–3 hours until gas evolution ceases.

Note: The solution should become homogeneous.

Concentrate under vacuum to remove excess

and Toluene (azeotropic removal). Re-dissolve the residue in fresh Toluene or THF.

Amidation:

In a separate vessel, charge Aqueous Ammonia (5 eq) and cool to 0–5°C.

Slowly add the Toluene/THF solution of 3-Nitrosalicyloyl Chloride to the ammonia.

Exotherm Warning: This reaction is highly exothermic. Control addition rate to keep T <

15°C.
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Stir for 1 hour at 0–5°C, then warm to room temperature.

Work-up:

Acidify the mixture carefully to pH ~3-4 with HCl (to protonate the phenol and precipitate

the amide, while keeping any unreacted acid in solution if pH is managed well, though

usually, the amide precipitates significantly).

Filter the solid.[4][5][7]

Recrystallization: Recrystallize from Ethanol/Water (or Methanol) to obtain yellow needles.

Process Engineering & Safety
Process Flow Diagram
Figure 2: Process flow diagram emphasizing the temperature-controlled filtration step.

Key Safety Parameters (KSP)
Parameter Limit Rationale

Nitration Temp < 25°C
Prevents thermal runaway and

dinitration (picric acid analogs).

Filtration Temp > 20°C

Critical: Preventing

precipitation of the 5-nitro

isomer.

Amidation Temp < 15°C

Controls exotherm; prevents

hydrolysis of acid chloride back

to acid.

Off-Gas Scrubbing

SO2 and HCl generated in

Stage 2 must be neutralized

(NaOH scrubber).

Analytical Specifications
Target Molecule: 2-Hydroxy-3-nitrobenzamide CAS: 13115-02-1 (Check specific isomer CAS,

often generic for nitro-salicylamides) / Note: 3-nitro isomer is specific.
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Test Method Specification

Appearance Visual
Yellow to orange crystalline

solid

Purity HPLC (C18, ACN/H2O) > 98.0%

Isomeric Purity HPLC < 0.5% 5-nitro isomer

Melting Point USP <741>
~225–230°C (Amide) [Verify

against standard]

Identity 1H-NMR (DMSO-d6)
Peaks at δ 7.0-8.5 (aromatic),

δ ~13 (phenolic OH)

Note on MP: The intermediate 3-NSA melts ~145°C. The final amide typically melts higher.

Literature values vary; establish an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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